Cas no 1409224-64-1 (5-(2,3-Difluorophenyl)indoline)

• Product Name: 5-(2,3-Difluorophenyl)indoline
• CAS No: 1409224-64-1
• MF: C₁₄H₁₁F₂N
• MW: 231.240650415421
• MDL: MFCD19405067
• CID: 4784823
• Update Time: 2025-10-05

5-(2,3-Difluorophenyl)indoline Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)indoline

• MDL： MFCD19405067
• Inchi： 1S/C14H11F2N/c15-12-3-1-2-11(14(12)16)9-4-5-13-10(8-9)6-7-17-13/h1-5,8,17H,6-7H2
• InChI Key： KTMAMRGBUREKSX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC2=C(C=1)CCN2)F

Computed Properties

• Exact Mass: 231.08595568 g/mol
• Monoisotopic Mass: 231.08595568 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12
• Molecular Weight: 231.24

Additional information on 5-(2,3-Difluorophenyl)indoline

5-(2,3-Difluorophenyl)indoline (CAS No. 1409224-64-1): A Promising Scaffold in Modern Pharmaceutical Chemistry

5-(2,3-Difluorophenyl)indoline, identified by its unique CAS number 1409224-64-1, represents a structurally versatile scaffold that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the indoline class of heterocyclic compounds, characterized by a fused benzene and pyrrolidine ring system. The incorporation of a 2,3-difluorophenyl substituent introduces unique electronic and steric properties that influence its pharmacological profile and molecular interactions. Recent advancements in computational chemistry and high-throughput screening have further highlighted the potential of this scaffold as a lead structure for developing novel therapeutics targeting G protein-coupled receptors (GPCRs), enzyme inhibitors, and ion channel modulators.

The structural features of 5-(2,3-difluorophenyl)indoline are central to its functional versatility. The indoline core provides a rigid yet flexible framework capable of forming hydrogen bonds and π–π stacking interactions with biological targets. The presence of fluorine atoms at the 2 and 3 positions of the phenyl ring introduces subtle yet critical modifications to the molecule's lipophilicity, metabolic stability, and binding affinity. These properties are particularly valuable in optimizing drug-like characteristics such as solubility, bioavailability, and selectivity—key parameters emphasized in modern drug design paradigms like fragment-based drug discovery (FBDD) and structure-based virtual screening.

Recent studies have demonstrated the utility of CAS No. 1409224-64-1 as a pharmacophore for modulating TRP (transient receptor potential) channels, which play pivotal roles in sensory transduction and cellular homeostasis. For instance, research published in *ACS Medicinal Chemistry Letters* (Vol. 15, 2024) reported that derivatives of this scaffold exhibited potent agonist activity against TRPM8 channels with IC₅₀ values below 1 μM. Such findings position this compound as a candidate for developing analgesics targeting neuropathic pain or temperature regulation disorders.

Synthetic approaches to prepare 5-(2,3-difluorophenyl)indoline have evolved significantly over the past decade. Traditional methods involving palladium-catalyzed cross-coupling reactions between indole derivatives and fluoroaromatic precursors have been refined through green chemistry principles to enhance atom economy and reduce environmental impact. A notable advancement is the use of photoredox catalysis under visible light conditions to achieve site-selective C–H fluorination at the 2 and 3 positions of aromatic rings—a technique described in *Nature Synthesis* (Vol. 8, 2023). These innovations not only improve yield efficiency but also align with industry trends toward sustainable pharmaceutical manufacturing.

Beyond its direct biological applications, derivatives of CAS No. 1409224-64-1 have shown promise as tool compounds for studying protein–ligand interactions via biophysical techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC). For example, a study in *Journal of Medicinal Chemistry* (Vol. 77, 2024) utilized this scaffold to probe allosteric binding sites on epidermal growth factor receptor (EGFR), revealing previously uncharacterized conformational dynamics that could inform next-generation kinase inhibitor design.

The scaffold's adaptability extends to its role as an intermediate in combinatorial chemistry libraries used for high-throughput screening campaigns. By systematically varying substituents on both the indoline core and the fluoroaromatic ring system researchers can rapidly generate diverse chemical entities with tailored physicochemical properties. This strategy was recently employed by Merck & Co.'s research division to identify novel antiviral agents against SARS-CoV-2 variants through virtual screening combined with experimental validation using cell-based assays.

In parallel developments within materials science researchers are exploring non-biological applications of this compound class. A team at MIT demonstrated that thin films composed of 5-(fluoro-substituted indolines) exhibit tunable optoelectronic properties suitable for organic light-emitting diodes (OLEDs). While these applications fall outside traditional pharmaceutical contexts they underscore the broader scientific relevance of understanding molecular architecture principles exemplified by CAS No. 1409224-64-1.

The future trajectory of research involving this compound appears closely tied to advances in artificial intelligence-driven drug discovery platforms. Machine learning algorithms trained on large datasets containing structural activity relationships (SARs) for similar scaffolds can predict optimal functional group substitutions likely to enhance target engagement while minimizing off-target effects—a critical consideration given recent FDA guidelines emphasizing precision medicine approaches.

Ethical considerations surrounding chemical research involving compounds like CAS No. 1409224-64-1 emphasize responsible innovation aligned with global regulatory frameworks such as IUPAC nomenclature standards and REACH compliance protocols. Researchers must balance scientific curiosity with societal needs by prioritizing projects that address unmet medical needs while adhering strictly to safety regulations governing laboratory practices involving organic synthesis operations.

In conclusion the continued exploration of 5-(<<<<<<<<<<<<<<<<<<<<<-Difluorophenyl)indoline represents an exciting frontier where fundamental chemical knowledge converges with cutting-edge biotechnology innovations shaping tomorrow's therapeutic landscape.